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Introduction
Norfloxacin is a broad-spectrum fluoroquinolone antibiotic effective against a wide range of

Gram-positive and Gram-negative bacteria.[1] Its primary mechanism of action involves the

inhibition of bacterial DNA gyrase (a type II topoisomerase) and topoisomerase IV.[2][3] These

enzymes are essential for bacterial DNA replication, repair, and recombination. By inhibiting

their function, norfloxacin disrupts these vital cellular processes, ultimately leading to bacterial

cell death.[2][4] The agar disk diffusion assay, a widely used and standardized method, is a

crucial tool for determining the in vitro susceptibility of bacterial isolates to norfloxacin. This

document provides a detailed protocol for performing the agar disk diffusion assay for

norfloxacin, based on established guidelines from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Quantitative Data
Norfloxacin Disk Diffusion Interpretive Criteria
The interpretation of the zone of inhibition diameter is critical for categorizing a bacterial isolate

as susceptible, intermediate, or resistant to norfloxacin. The following tables summarize the

interpretive criteria according to CLSI and EUCAST guidelines. A 10-µg norfloxacin disk is

used for this assay.[4]

Table 1: CLSI Interpretive Criteria for Norfloxacin Disk Diffusion (10 µg disk)
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Zone Diameter (mm) Interpretation

≥ 17 Susceptible (S)

13 - 16 Intermediate (I)

≤ 12 Resistant (R)

(Source: CLSI M100 Document)[5][6]

Table 2: EUCAST Interpretive Criteria for Norfloxacin Disk Diffusion (10 µg disk)

Organism
Zone Diameter (mm) for
Susceptible (S)

Zone Diameter (mm) for
Resistant (R)

Enterobacterales ≥ 17 < 17

Pseudomonas spp. ≥ 17 < 17

Staphylococcus spp. ≥ 17 < 17

Enterococcus spp. ≥ 17 < 17

(Source: EUCAST Breakpoint

Tables)[7][8][9]

Quality Control (QC) Ranges
Regular testing of quality control strains is mandatory to ensure the accuracy and

reproducibility of the assay. The following table provides the acceptable zone diameter ranges

for commonly used QC strains.

Table 3: Quality Control Ranges for Norfloxacin Disk Diffusion (10 µg disk)
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Quality Control Strain
CLSI Acceptable Zone
Diameter Range (mm)

EUCAST Acceptable Zone
Diameter Range (mm)

Escherichia coli ATCC®

25922™
28 - 35 28 - 35

Pseudomonas aeruginosa

ATCC® 27853™
18 - 22 Not specified

Staphylococcus aureus

ATCC® 25923™
17 - 28 Not specified

(Source: CLSI M100 and

EUCAST QC Tables)[2][5]

Experimental Protocol
This protocol outlines the standardized procedure for performing the agar disk diffusion assay

for norfloxacin. Adherence to these steps is crucial for obtaining reliable and reproducible

results.

Materials
Norfloxacin antimicrobial susceptibility test disks (10 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)[10][11]

Pure cultures of test organisms

Quality control strains (e.g., E. coli ATCC® 25922™, P. aeruginosa ATCC® 27853™, S.

aureus ATCC® 25923™)

Sterile saline (0.85%) or broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35 ± 2°C)[10]
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Calipers or a ruler for measuring zone diameters

Procedure
Media Preparation: Use Mueller-Hinton Agar with a depth of 4 mm. Ensure the agar surface

is dry before inoculation.[10][11]

Inoculum Preparation:

Select at least three to five well-isolated colonies of the test organism from a non-selective

agar plate.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This

corresponds to a bacterial concentration of approximately 1-2 x 10⁸ CFU/mL.[11]

Inoculation of MHA Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.

Remove excess fluid by pressing the swab against the inside of the tube.

Streak the entire surface of the MHA plate evenly in three directions, rotating the plate

approximately 60° after each streaking to ensure confluent growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

Application of Norfloxacin Disks:

Aseptically apply a 10 µg norfloxacin disk to the center of the inoculated plate.

Gently press the disk to ensure complete contact with the agar surface.

If testing multiple antibiotics, ensure disks are spaced at least 24 mm apart.[10]

Incubation:

Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.[11]
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Measurement and Interpretation:

After incubation, measure the diameter of the zone of complete inhibition (including the

disk diameter) to the nearest millimeter using calipers or a ruler.

Interpret the results based on the zone diameter interpretive criteria provided in Tables 1

and 2.

Compare the zone diameters of the QC strains with the acceptable ranges in Table 3 to

validate the test results.

Visualizations
Mechanism of Action of Norfloxacin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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